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Introduction

Propanedial, more commonly known as malondialdehyde (MDA), is a three-carbon dialdehyde that holds significant interest for researchers, particule
medicinal chemistry and drug development.[1][2] It is a naturally occurring product of lipid peroxidation and serves as a key biomarker for oxidative st
biological relevance, MDA is a versatile and highly reactive synthetic building block, offering access to a wide array of carbocyclic and heterocyclic sc
provides an in-depth exploration of the chemical properties and reactivity of propanedial, offering field-proven insights and detailed experimental protc
utilization in a research setting.

Part 1: Core Chemical and Physical Properties

A thorough understanding of the fundamental physicochemical and spectroscopic properties of propanedial is paramount for its successful applicatior
analysis.

Structure and Tautomerism

Propanedial exists in a tautomeric equilibrium between the diketo form and its more stable enol form, 3-hydroxyacrolein.[3] The position of this equilit
dependent on the solvent and pH. In agueous solutions at a pH lower than its pKa of 4.46, the protonated enol and dialdehyde forms are in equilibriui
reactive species.[2][4] At a pH higher than 4.46, the less reactive enolate anion is the predominant form.[2][4] In organic solvents, the cis-enol tautom
by an intramolecular hydrogen bond, while in water, the trans-enol form is more prevalent.[3] This dynamic equilibrium is a critical determinant of its r¢

O=CH-CH2-CH=0 ¢ Tautomerization ) HO-CH=CH-CH=0 ¢ Deprotonation (pH > 4.46) ) ~O-CH=CH-CH=
Propanedial (Diketo form) 3-Hydroxyacrolein (Enol form) Enolate Anion
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Caption: Tautomeric equilibrium of propanedial.

Physicochemical Properties

The physical properties of propanedial are summarized in the table below. It is important to note that due to its high reactivity and instability in its pure
generated in situ from stable precursors like 1,1,3,3-tetramethoxypropane.[3]
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Property Value Source
Molecular Formula C3H402 [5]
Molar Mass 72.06 g/mol [5]
Appearance Needle-like solid [5]
Melting Point 72-74 °C [5]
Boiling Point 108 °C [5]

pKa 4.46 [4][5]
Solubility Soluble in water, methanol, and ethanol.[6] [6]

Spectroscopic Data

Spectroscopic analysis is essential for the characterization of propanedial and its reaction products. The following table provides typical spectroscopit

Spectroscopy Characteristic Peaks/Signals
The proton NMR spectrum is complex due to tautomerism and depends on
1H NMR and pH. In its enolic form, characteristic signals for olefinic and aldehydic pi
observed.
5C NMR Signals for aldehydic carbons are typically found in the downfield region (1¢
Olefinic carbons of the enol form appear in the range of 100-150 ppm.
Strong C=0 stretching vibrations are observed around 1700-1730 cm~1 for
IR (cm1) groups. The enol form exhibits a broad O-H stretch and C=C stretching bar
stretch of the aldehyde group appears as two bands around 2720 and 282(
) The UV-Vis absorption is pH-dependent. At pH < 3, the absorption maximui
UV-Vis (nm)

At pH > 7, the enolate anion absorbs at 267 nm.[4]

Part 2: Reactivity and Synthetic Applications

The synthetic utility of propanedial stems from its bifunctional nature and the acidity of its methylene protons. This section explores its key reactions &

organic synthesis.

Acidity and Enolate Formation

The methylene protons of propanedial are significantly acidic (pKa = 4.46) due to the electron-withdrawing effect of the two adjacent carbonyl groups

stabilization of the resulting enolate anion.[4][5] This acidity allows for easy deprotonation to form the enolate, which is a key intermediate in many of

Knoevenagel Condensation

Propanedial readily undergoes Knoevenagel condensation with active methylene compounds in the presence of a basic catalyst. This reaction is a pc

carbon bond formation and is widely used in the synthesis of a variety of substituted alkenes.

Base
(e.qg., Piperidine)

Condensation

O=CH-CH2-CH=0 + NC-CH2-COOEt ——<condensation o 10 mediate Adduct] —2eWAraiON o £450C-C(CN)=CH-CH=CH-
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Caption: Knoevenagel condensation of propanedial.

Michael Addition

The a,B-unsaturated system of the enol form of propanedial is susceptible to nucleophilic attack via Michael addition. This reaction allows for the intrc
range of nucleophiles at the -position, further expanding its synthetic utility.

Heterocycle Synthesis

Propanedial is a valuable precursor for the synthesis of a diverse range of heterocyclic compounds, which form the core of many pharmaceutical age

One of the most significant applications of propanedial in drug development is its use in the synthesis of the pyrimidine ring system. The condensatiol
guanidine or its derivatives provides a straightforward route to substituted 2-aminopyrimidines.[8]

0O=CH-CH2-CH=0 + H2N-C(=NH)-NH2 —Reaction [Cyclization/Condensation] —Dehydration 2-Aminopyrimidine

Click to download full resolution via product page
Caption: Synthesis of 2-aminopyrimidine from propanedial.

Propanedial can also be employed in the synthesis of substituted pyridines through condensation reactions with ammonia or primary amines and a (3

Reactions with Biomolecules

The high reactivity of propanedial extends to its interactions with biological macromolecules. It can form covalent adducts with proteins and DNA, whi
role as a biomarker of oxidative stress and its potential mutagenicity.[3][7] Understanding these reactions is crucial for toxicological assessments in di

Part 3: Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the generation and utilization of propanedial in a laboratory setting.

In Situ Generation of Propanedial

Due to its instability, propanedial is typically prepared in situ by the acid-catalyzed hydrolysis of its stable acetal precursor, 1,1,3,3-tetramethoxypropa
Materials:

« 1,1,3,3-Tetramethoxypropane (TEP)

* Hydrochloric acid (HCI), 1 M

« Distilled water

» Volumetric flasks

* Magnetic stirrer and stir bar

Procedure:

« Prepare a stock solution of TEP in a suitable organic solvent (e.g., ethanol) if required.

» In a volumetric flask, add a calculated amount of TEP.

» Add a sufficient volume of 1 M HCI to achieve the desired final concentration of propanedial.

» Stir the solution at room temperature for a specified time (typically 30-60 minutes) to ensure complete hydrolysis.

« The resulting solution containing propanedial can be used directly in subsequent reactions.
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Caption: Workflow for the in situ generation of propanedial.

Protocol for Knoevenagel Condensation

This protocol describes a general procedure for the Knoevenagel condensation of in situ generated propanedial with an active methylene compound.
Materials:

« Propanedial solution (from Protocol 3.1)

« Active methylene compound (e.g., ethyl cyanoacetate)

« Basic catalyst (e.g., piperidine)

¢ Anhydrous solvent (e.g., ethanol)

* Round-bottom flask

» Reflux condenser

* Magnetic stirrer and stir bar

Procedure:

» To a round-bottom flask containing the in situ generated propanedial solution, add the active methylene compound (1 equivalent).
« Add a catalytic amount of piperidine (e.g., 10 mol%).

+ Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

« Upon completion, cool the reaction mixture to room temperature.

* Remove the solvent under reduced pressure.

« Purify the crude product by column chromatography or recrystallization.

Protocol for Pyrimidine Synthesis

This protocol outlines the synthesis of a 2-aminopyrimidine derivative from propanedial and guanidine.
Materials:

« Propanedial solution (from Protocol 3.1)

¢ Guanidine hydrochloride

+ Base (e.g., sodium ethoxide)

* Anhydrous ethanol

» Round-bottom flask

« Reflux condenser
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* Magnetic stirrer and stir bar

Procedure:

« In a round-bottom flask, dissolve guanidine hydrochloride in anhydrous ethanol.

« Add a solution of sodium ethoxide in ethanol to generate free guanidine.

« To this mixture, add the in situ generated propanedial solution.

» Heat the reaction mixture to reflux for several hours, monitoring the reaction by TLC.
» After completion, cool the reaction mixture and neutralize with a suitable acid.

« Remove the solvent under reduced pressure.

« The crude product can be purified by recrystallization or column chromatography.

Quantification of Propanedial by TBARS Assay

The Thiobarbituric Acid Reactive Substances (TBARS) assay is a widely used method for the quantification of propanedial, particularly in biological s:
Materials:

« Sample containing propanedial

« Thiobarbituric acid (TBA) solution (e.g., 0.67% w/v in 50% acetic acid)

« Trichloroacetic acid (TCA) solution (e.g., 20% w/v)

» Propanedial standard solutions (prepared from TEP hydrolysis)

o Test tubes

« Water bath or heating block (95 °C)

« Spectrophotometer or microplate reader

Procedure:

* To atest tube, add a known volume of the sample.

« Add TCA solution to precipitate proteins, if necessary. Centrifuge and collect the supernatant.
« Add the TBA reagent to the sample (or supernatant).

* Incubate the mixture at 95 °C for 60 minutes.

» Cool the tubes to room temperature.

+ Measure the absorbance of the resulting pink-colored solution at 532 nm.

* Prepare a standard curve using known concentrations of propanedial and determine the concentration in the sample.
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Caption: Workflow for the TBARS assay.

Part 4: Handling and Safety

Propanedial and its precursors should be handled with appropriate safety precautions in a well-ventilated fume hood.[10] Personal protective equipm:
goggles, gloves, and a lab coat, should be worn at all times.[10] Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush th
copious amounts of water. Store propanedial precursors in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxid
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